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Introduction

ROS 234 dioxalate is a potent and selective antagonist of the Histamine H3 receptor (H3R).[1]
[2][3][4] As a G protein-coupled receptor (GPCR) primarily expressed in the central nervous
system, the H3 receptor acts as a presynaptic autoreceptor, modulating the release of
histamine and other neurotransmitters. Its role in various physiological processes has made it a
significant target in drug discovery. These application notes provide detailed protocols for the
dissolution, preparation, and experimental use of ROS 234 dioxalate.

Physicochemical and Pharmacological Properties

ROS 234 dioxalate's properties are summarized in the table below, providing key data for
experimental design.
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Property

Value

Source

Chemical Name

N-[3-(1H-Imidazol-4-
yl)propyl]-1H-benzimidazol-2-
amine dioxalate

[1]3]

CAS Number

1781941-93-2

[1](2]

Molecular Formula

C13H15N5-2C2H204

[1]

Molecular Weight 421.37 g/mol [1]
Purity >99% [1]
N Soluble to 50 mM in water and
Solubility _ [1]

50 mM in DMSO
Storage Desiccate at room temperature  [1]

pKi (rat cerebral cortex H3-

receptor)

8.90

[2]4]

pKB (guinea-pig ileum H3-

receptor)

9.46

[2]4]

EDso (ex vivo, rat cerebral

cortex)

19.12 mg/kg (intraperitoneal)

[2]14]

Blood Brain Barrier

Permeability

Limited

[3]

Experimental Protocols
Protocol 1: Preparation of Stock Solutions

This protocol outlines the preparation of stock solutions of ROS 234 dioxalate for in vitro and in

Vivo experiments.

Materials:

* ROS 234 dioxalate powder

© 2026 BenchChem. All rights reserved. 2/9

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2879924/
https://en.wikipedia.org/wiki/H3_receptor_antagonist
https://pmc.ncbi.nlm.nih.gov/articles/PMC2879924/
https://pubmed.ncbi.nlm.nih.gov/2172348/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2879924/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2879924/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2879924/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2879924/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2879924/
https://pubmed.ncbi.nlm.nih.gov/2172348/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7325232/
https://pubmed.ncbi.nlm.nih.gov/2172348/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7325232/
https://pubmed.ncbi.nlm.nih.gov/2172348/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7325232/
https://en.wikipedia.org/wiki/H3_receptor_antagonist
https://www.benchchem.com/product/b11933215/docs?utm_src=pdf-body#application-notes-and-protocols-for-ros-234-dioxalate
https://www.benchchem.com/product/b11933215/docs?utm_src=pdf-body#application-notes-and-protocols-for-ros-234-dioxalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933215?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Dimethyl sulfoxide (DMSO), sterile

Sterile, deionized water

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure for 10 mM DMSO Stock Solution:

Weighing: Accurately weigh out the desired amount of ROS 234 dioxalate powder. For 1 mL
of a 10 mM stock solution, weigh 4.21 mg of ROS 234 dioxalate (Molecular Weight = 421.37
g/mol ).

Dissolution: Add the appropriate volume of sterile DMSO to the vial containing the powder.

Mixing: Vortex the solution for 1-2 minutes until the powder is completely dissolved. Gentle
warming in a water bath (37°C) for 5-10 minutes can aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store at -20°C for short-term storage (weeks) or -80°C for long-term storage
(months).

Procedure for 10 mM Aqueous Stock Solution:

Weighing: Accurately weigh out the desired amount of ROS 234 dioxalate powder. For 1 mL
of a 10 mM stock solution, weigh 4.21 mg.

Dissolution: Add the appropriate volume of sterile, deionized water.
Mixing: Vortex thoroughly. Sonication may be used if complete dissolution is difficult.

Storage: Store aqueous solutions at 2-8°C for short-term use (days). For longer-term
storage, it is recommended to prepare fresh or store frozen at -20°C, though stability in
agueous solution upon freezing should be verified.
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Protocol 2: In Vitro cAMP Accumulation Assay

This protocol describes a common functional assay to characterize the antagonist activity of
ROS 234 dioxalate on the H3 receptor.

Materials:

HEK293 or CHO cells stably expressing the human Histamine H3 receptor

Cell culture medium and supplements

Assay buffer (e.g., HBSS with 5 mM HEPES, 0.1% BSA)

Forskolin

Histamine (agonist)

ROS 234 dioxalate working solutions

cAMP detection kit (e.g., HTRF, LANCE, or ELISA)

96-well or 384-well microplates

Procedure:

Cell Seeding: Seed the H3R-expressing cells into microplates at a suitable density and
culture overnight to allow for adherence.

Preparation of Working Solutions: Prepare serial dilutions of ROS 234 dioxalate in assay
buffer from the stock solution.

Compound Incubation: Remove the culture medium and wash the cells once with assay
buffer. Add the diluted ROS 234 dioxalate solutions to the wells and incubate for 15-30
minutes at 37°C.

Agonist Stimulation: Add a fixed concentration of histamine (e.g., ECso concentration) to the
wells already containing the antagonist.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b11933215/docs?utm_src=pdf-body#application-notes-and-protocols-for-ros-234-dioxalate
https://www.benchchem.com/product/b11933215/docs?utm_src=pdf-body#application-notes-and-protocols-for-ros-234-dioxalate
https://www.benchchem.com/product/b11933215/docs?utm_src=pdf-body#application-notes-and-protocols-for-ros-234-dioxalate
https://www.benchchem.com/product/b11933215/docs?utm_src=pdf-body#application-notes-and-protocols-for-ros-234-dioxalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933215?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Forskolin Stimulation: To amplify the signal, add a low concentration of forskolin to all wells to
stimulate adenylyl cyclase.

Incubation: Incubate the plate for a further 15-30 minutes at 37°C.

CcAMP Detection: Lyse the cells and measure the intracellular cAMP levels according to the
manufacturer's protocol of the chosen cAMP detection Kkit.

Data Analysis: Plot the cCAMP concentration against the log of the ROS 234 dioxalate
concentration and fit the data to a sigmoidal dose-response curve to determine the ICso.

Protocol 3: In Vivo Administration

This protocol provides a general guideline for the administration of ROS 234 dioxalate to

rodents for pharmacological studies.

Materials:

ROS 234 dioxalate

Vehicle (e.qg., sterile saline, PBS, or a suitable formulation)

Syringes and needles appropriate for the route of administration

Animal balance

Procedure:

Dose Calculation: Calculate the required dose of ROS 234 dioxalate based on the animal's
body weight and the desired mg/kg dosage.

Formulation Preparation: Prepare the dosing solution by dissolving ROS 234 dioxalate in the
chosen vehicle. The concentration should be calculated to deliver the desired dose in a
suitable injection volume (e.g., 5-10 mL/kg for intraperitoneal injection in mice). Ensure the
compound is fully dissolved.

Administration: Administer the solution to the animals via the desired route (e.g.,
intraperitoneal, oral gavage).
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o Observation and Analysis: Monitor the animals for the desired pharmacological effects at
appropriate time points after administration.

Signaling Pathway and Experimental Workflow
Histamine H3 Receptor Signaling Pathway

Activation of the Histamine H3 receptor, a Gi/o-coupled GPCR, leads to the inhibition of
adenylyl cyclase, resulting in decreased intracellular cAMP levels. The receptor can also
modulate other signaling cascades, such as the MAPK and PI3K/Akt pathways.

Click to download full resolution via product page

Caption: Histamine H3 Receptor Signaling Pathway.

Experimental Workflow for In Vitro Antagonist Assay

The following diagram illustrates the general workflow for characterizing ROS 234 dioxalate as
an H3 receptor antagonist.
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Caption: Workflow for H3R Antagonist Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933215?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

